1-[(1H-benzimidazol-2-ylthio)methyl]-3,3-dimethyl-3,4-dihydroisoquinoline

• IUPAC Name: 1-(1H-benzimidazol-2-ylsulfanylmethyl)-3,3-dimethyl-4H-isoquinoline
• InChI: InChI=1S/C19H19N3S/c1-19(2)11-13-7-3-4-8-14(13)17(22-19)12-23-18-20-15-9-5-6-10-16(15)21-18/h3-10H,11-12H2,1-2H3,(H,20,21)
• InChI Key: PNSCAIWYNDYTJT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=CC=CC=C2C(=N1)CSC3=NC4=CC=CC=C4N3)C
• Molecular Formula: C19H19N3S
• Molecular Weight: 321.4 g/mol

Description

This compound belongs to a class of chemicals that include elements of benzimidazole and isoquinoline structures. It has been studied for various properties and reactions, particularly in coordination chemistry and heterocyclic compound synthesis.

Synthesis Analysis

• Synthesis involves complex organic reactions, as seen in the creation of related compounds like 1-(cyano[benzimidazole-2-yl])methylene-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline, achieved through X-ray diffraction analysis and IR and electronic absorption spectroscopy (Sokol et al., 2002).
• Another related synthesis involves (1H-Benzo[d]imidazol-2-yl)(3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)methanone and its complexes with copper and cobalt chlorides (Sokol et al., 2011).

Molecular Structure Analysis

X-ray diffraction is often used to determine the molecular structure. For instance, the structure of molecule L in a related compound shows cis-trans isomerism, with different fragments lying in mutually perpendicular planes (Sokol et al., 2011).

Chemical Reactions and Properties

The compound is involved in various chemical reactions:

• It can form complexes with metals, as seen in its reaction with copper(II) and cobalt(II) chlorides (Sokol et al., 2011).
• The molecule may exhibit different coordination modes to the metal atom, as observed in its complexes.

Physical Properties Analysis

• The physical properties, like solubility and melting point, are typically inferred from its structure and the properties of similar compounds.
• For example, the benzimidazole and isoquinoline units suggest potential solubility in organic solvents.

Chemical Properties Analysis

• The compound shows a range of chemical properties, including the ability to form coordination compounds.
• It can also exhibit various isomer forms, as indicated in the related compound's study (Sokol et al., 2011).

Mechanism of Action

The mechanism of action of benzimidazole derivatives often involves interactions with biological macromolecules, such as proteins or DNA. The exact mechanism of action of “1-[(1H-benzimidazol-2-ylthio)methyl]-3,3-dimethyl-3,4-dihydroisoquinoline” would depend on its biological target.

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives would depend on their exact structure and properties. Some benzimidazole derivatives are used as drugs and would have been tested for toxicity and side effects.

Future Directions

The future directions for research on benzimidazole derivatives could include the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs. The specific future directions for “1-[(1H-benzimidazol-2-ylthio)methyl]-3,3-dimethyl-3,4-dihydroisoquinoline” would depend on its properties and potential applications.